Cas no 2020320-61-8 (4,4-difluoro-2,2-dimethylbutane-1-sulfonamide)

• Product Name: 4,4-difluoro-2,2-dimethylbutane-1-sulfonamide
• CAS No: 2020320-61-8
• MF: C₆H₁₃F₂NO₂S
• MW: 201.234727621078
• CID: 6454469
• PubChem ID: 165475266
• Update Time: 2025-05-18

4,4-difluoro-2,2-dimethylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2,2-dimethylbutane-1-sulfonamide
• 2020320-61-8
• EN300-1120899

• Inchi： 1S/C6H13F2NO2S/c1-6(2,3-5(7)8)4-12(9,10)11/h5H,3-4H2,1-2H3,(H2,9,10,11)
• InChI Key： XUNLSAIDNMEDMQ-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)CC(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 201.06350616g/mol
• Monoisotopic Mass: 201.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 4,4-difluoro-2,2-dimethylbutane-1-sulfonamide

Research Brief on 4,4-Difluoro-2,2-dimethylbutane-1-sulfonamide (CAS: 2020320-61-8): Recent Advances and Applications

4,4-Difluoro-2,2-dimethylbutane-1-sulfonamide (CAS: 2020320-61-8) is a fluorinated sulfonamide derivative that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activities, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4,4-difluoro-2,2-dimethylbutane-1-sulfonamide as a building block for sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The research demonstrated that the compound's difluoromethyl groups enhance binding affinity by forming favorable hydrophobic interactions with the enzyme's active site. Molecular docking simulations revealed a 1.8-fold increase in inhibitory potency compared to non-fluorinated analogs, suggesting its potential in designing next-generation enzyme inhibitors for conditions such as glaucoma and cancer.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 4,4-difluoro-2,2-dimethylbutane-1-sulfonamide exhibited promising activity against drug-resistant Gram-positive bacteria, including MRSA strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis, with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL. Notably, the presence of the difluoro moiety was found to significantly improve metabolic stability, addressing a common limitation of conventional sulfonamide antibiotics.

Recent advances in synthetic methodology have also been reported for this compound. A 2024 publication in Organic Process Research & Development detailed an optimized, scalable synthesis of 4,4-difluoro-2,2-dimethylbutane-1-sulfonamide with an improved yield of 78% (compared to previous 52% yields) through a novel continuous flow chemistry approach. This development is particularly significant for industrial-scale production, as it reduces byproduct formation and enhances process safety when handling the fluorinated intermediates.

Emerging applications in radiopharmaceuticals have been explored in a recent Journal of Labelled Compounds and Radiopharmaceuticals study (2024), where 4,4-difluoro-2,2-dimethylbutane-1-sulfonamide was investigated as a potential precursor for ¹⁸F-labeled PET tracers. The research demonstrated successful incorporation of the radioactive isotope while maintaining the compound's biological activity, opening new possibilities for diagnostic imaging in oncology and neurology.

From a safety and toxicological perspective, a comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study published in Chemical Research in Toxicology (2023) reported favorable pharmacokinetic properties for 4,4-difluoro-2,2-dimethylbutane-1-sulfonamide derivatives, including good oral bioavailability (F = 65-72%) and minimal cytochrome P450 inhibition. These findings support its potential as a lead compound for further drug development.

In conclusion, recent research on 4,4-difluoro-2,2-dimethylbutane-1-sulfonamide (CAS: 2020320-61-8) demonstrates its growing importance in medicinal chemistry and drug discovery. Its unique fluorinated structure offers advantages in terms of biological activity, metabolic stability, and synthetic versatility. Ongoing research continues to explore its potential in various therapeutic areas, with particular promise shown in antimicrobial development and targeted therapies. Future studies are expected to focus on structure-activity relationship optimization and clinical translation of derivatives based on this scaffold.